Cas no 1903385-09-0 (ethyl N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}carbamate)

• Product Name: ethyl N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}carbamate
• CAS No: 1903385-09-0
• MF: C₁₃H₁₃N₅O₂S
• MW: 303.339620351791
• CID: 5893583
• PubChem ID: 92127073
• Update Time: 2025-10-16

ethyl N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}carbamate
• AKOS025388455
• ethyl N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}carbamate
• 1903385-09-0
• ethyl N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]carbamate
• ethyl ((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)carbamate
• F6523-2543

• Inchi： 1S/C13H13N5O2S/c1-2-20-13(19)14-7-12-16-15-11-4-3-10(17-18(11)12)9-5-6-21-8-9/h3-6,8H,2,7H2,1H3,(H,14,19)
• InChI Key： RRHJERLMESJJMV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC2=NN=C(CNC(=O)OCC)N2N=1

Computed Properties

• Exact Mass: 303.07899585g/mol
• Monoisotopic Mass: 303.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on ethyl N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}carbamate

Introduction to ethyl N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate (CAS No. 1903385-09-0)

Ethyl N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate (CAS No. 1903385-09-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a triazolopyridazine core, and an ethyl carbamate moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiophene ring is a five-membered aromatic heterocycle containing one sulfur atom. It is known for its electron-rich nature and ability to form stable complexes with various metal ions. In the context of ethyl N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate, the thiophene ring plays a crucial role in enhancing the compound's lipophilicity and bioavailability. This property is particularly important for compounds designed to cross biological membranes and reach their target sites within the body.

The 1,2,4-triazolo[4,3-b]pyridazine core is a heterocyclic system that has been extensively studied for its diverse biological activities. This core structure is known for its ability to modulate various biological processes, including enzyme inhibition and receptor binding. In the case of ethyl N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate, the triazolopyridazine moiety contributes to the compound's potential as an inhibitor of specific enzymes or receptors involved in disease pathways.

The ethyl carbamate group is a functional group that imparts additional properties to the molecule. Ethyl carbamates are known for their ability to form hydrogen bonds and participate in various chemical reactions. In this compound, the ethyl carbamate moiety may enhance solubility and stability, which are critical factors for drug development and formulation.

Recent studies have highlighted the potential of ethyl N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, ethyl N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. The selective nature of this inhibition suggests that it may have fewer side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic profile of ethyl N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of ethyl N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, ethyl N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate (CAS No. 1903385-09-0) represents a promising candidate in the development of new therapeutic agents for treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further research and development in the pharmaceutical industry.